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CAS No.: 42365-43-5

Cat. No.: B1593705

Get Quote

Abstract
4-Chlorobenzylamine hydrochloride is a pivotal chemical intermediate, serving as a versatile

building block in the synthesis of a wide array of compounds, particularly in the pharmaceutical

and agrochemical industries. Its structure, featuring a reactive primary amine and a chlorinated

aromatic ring, allows for diverse chemical modifications. This guide provides a comprehensive

technical overview of 4-Chlorobenzylamine hydrochloride, detailing its physicochemical

properties, robust synthesis and purification protocols, analytical characterization

methodologies, and key applications. The content herein is curated for researchers, scientists,

and professionals in drug development, offering field-proven insights and validated procedures

to ensure scientific integrity and reproducibility.

Core Physicochemical Properties
Understanding the fundamental properties of a chemical is the bedrock of its effective

application in research and development. 4-Chlorobenzylamine is typically handled as a free

base—a liquid at room temperature—or as its more stable, solid hydrochloride salt. The
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hydrochloride salt is often preferred for its ease of handling, improved stability, and better

solubility in aqueous media for certain applications.

The conversion from the free base to the hydrochloride salt involves the protonation of the

primary amine by hydrochloric acid. This seemingly simple acid-base reaction significantly

alters the compound's physical properties. The molecular weight, a cornerstone of

stoichiometric calculations, is a key differentiator. The molecular weight of the 4-

Chlorobenzylamine free base is 141.60 g/mol .[1][2] The addition of a hydrogen chloride

molecule (HCl, molecular weight ≈ 36.46 g/mol ) results in the hydrochloride salt with a

calculated molecular weight of approximately 178.06 g/mol .

A summary of the essential physicochemical data for both forms is presented below for easy

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzylamine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c27409
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
4-
Chlorobenzylamine
(Free Base)

4-
Chlorobenzylamine
Hydrochloride

Source(s)

Molecular Weight 141.60 g/mol
~178.06 g/mol

(Calculated)
[1][2][3]

Molecular Formula C₇H₈ClN C₇H₉Cl₂N [1][3]

CAS Number 104-86-9 42365-43-5 [1]

Appearance
Clear, slightly yellow

liquid

White to off-white

solid (Typical)
[4]

Boiling Point 215 °C (lit.)
Not Applicable

(Decomposes)
[3][4]

Melting Point
277-278 °C (in N,N-

dimethylformamide)

Not specified, but

expected to be

significantly higher

than the free base.

[3][4]

Density
1.164 g/mL at 25 °C

(lit.)
Not Applicable (Solid) [3][4]

Solubility

Not miscible in water;

Soluble in chloroform,

methanol.

Expected to have

higher water solubility.
[4][5]

pKa
8.85 ± 0.10

(Predicted)
Not Applicable [3]

Synthesis and Purification: A Validated Approach
The synthesis of high-purity 4-Chlorobenzylamine is crucial for its use in sensitive applications

like pharmaceutical synthesis. The choice of starting material and reaction conditions dictates

the impurity profile and overall yield. Two primary, well-established routes are detailed below,

followed by the conversion to the hydrochloride salt.

Synthesis from 4-Chlorobenzonitrile
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This route involves the reduction of a nitrile group to a primary amine. It is a common and

effective method, often employing a metal catalyst.

Causality: The choice of a Ruthenium(II) complex as a catalyst is based on its high efficiency

and selectivity for nitrile reduction under transfer hydrogenation conditions, using 2-butanol

as a hydrogen source. Potassium tert-butoxide (KOtBu) acts as a strong base to facilitate the

catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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